(5E)-5-[[5-chloro-2-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[5-chloro-2-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H18ClNO2S2/c1-3-9-23-20(24)19(27-21(23)26)12-16-11-17(22)7-8-18(16)25-13-15-6-4-5-14(2)10-15/h3-8,10-12H,1,9,13H2,2H3/b19-12+
• InChI Key: FBUZBQOJYPSHOC-XDHOZWIPSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2)Cl)C=C3C(=O)N(C(=S)S3)CC=C
• Isomeric SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2)Cl)/C=C/3\C(=O)N(C(=S)S3)CC=C
• Molecular Formula: C21H18ClNO2S2
• Molecular Weight: 416.0 g/mol

Description

(5E)-5-[[5-chloro-2-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-[[5-chloro-2-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the thiazolidinone ring: This can be achieved through the reaction of a thiourea derivative with an α,β-unsaturated carbonyl compound under acidic or basic conditions.

Introduction of the chlorophenyl group: This step involves the reaction of the intermediate with a chlorobenzyl halide in the presence of a base such as potassium carbonate.

Methoxylation: The methoxy group is introduced via a nucleophilic substitution reaction using a suitable methoxy donor.

Final assembly: The final compound is obtained by coupling the intermediate with a prop-2-enyl group under appropriate conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the double bonds or the thiazolidinone ring, potentially leading to ring-opening or saturation of the double bonds.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (for electrophilic substitution) or nucleophiles such as amines and alkoxides (for nucleophilic substitution) are commonly employed.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Saturated thiazolidinone derivatives, ring-opened products.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate.

Biology

In biological research, the compound’s potential bioactivity can be explored. It may exhibit antimicrobial, antifungal, or anticancer properties, making it a candidate for drug development.

Medicine

In medicine, the compound could be investigated for its therapeutic potential. Its unique structure may allow it to interact with specific biological targets, leading to the development of new treatments for various diseases.

Industry

In the industrial sector, the compound could be used in the development of new materials or as a catalyst in chemical reactions. Its unique properties may offer advantages in specific applications.

Mechanism of Action

The mechanism of action of (5E)-5-[[5-chloro-2-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one is likely to involve interactions with specific molecular targets. These could include enzymes, receptors, or other proteins. The compound’s structure allows it to fit into specific binding sites, potentially inhibiting or activating biological pathways.

Comparison with Similar Compounds

Similar Compounds

Dichloroanilines: These compounds have a similar aromatic structure but differ in the functional groups attached to the ring.

Thiazolidinones: Compounds with a thiazolidinone ring but different substituents.

Methoxyphenyl derivatives: Compounds with a methoxy group attached to a phenyl ring.

Uniqueness

The uniqueness of (5E)-5-[[5-chloro-2-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one lies in its combination of functional groups, which allows for a wide range of chemical reactions and potential applications. Its structure provides a balance of stability and reactivity, making it a valuable compound for research and industrial applications.